Cas no 957864-52-7 (1-(2,4,6-trihydroxyphenyl)propan-2-one)
957864-52-7 structure
Product Name:1-(2,4,6-trihydroxyphenyl)propan-2-one
CAS No:957864-52-7
Molecular Formula:C9H10O4
Molecular Weight:182.173303127289
CID:6090027
PubChem ID:55250540
1-(2,4,6-trihydroxyphenyl)propan-2-one Properties
Names and Identifiers
-
- 1-(2,4,6-trihydroxyphenyl)propan-2-one
- SCHEMBL3182333
- 957864-52-7
- EN300-1869615
- AKOS006276954
-
- InChIKey： LIYICSGLVARQKI-UHFFFAOYSA-N
- Inchi： 1S/C9H10O4/c1-5(10)2-7-8(12)3-6(11)4-9(7)13/h3-4,11-13H,2H2,1H3
- SMILES： OC1C=C(C=C(C=1CC(C)=O)O)O
Computed Properties
- Exact Mass: 182.05790880g/mol
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 2
- Monoisotopic Mass: 182.05790880g/mol
- Heavy Atom Count: 13
- Complexity: 180
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.5
- Topological Polar Surface Area: 77.8Ų
1-(2,4,6-trihydroxyphenyl)propan-2-one Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1869615-0.05g |
1-(2,4,6-trihydroxyphenyl)propan-2-one |
957864-52-7 | 0.05g |
$780.0 | 2023-09-18 |
1-(2,4,6-trihydroxyphenyl)propan-2-one Related Literature
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Pragti,Suman Mukhopadhyay,Kamesh Viswanathan Baskaran Analyst, 2023,148, 4072-4083
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Michal Fornalczyk,Kuldip Singh,Alison M. Stuart Org. Biomol. Chem., 2012,10, 3332-3342
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Xinfeng Zhang,Yong-Ill Lee Analyst, 2020,145, 4305-4313
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